2-((3-Ethylphenyl)amino)-2-oxoethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: [2-(3-ethylanilino)-2-oxoethyl] 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C22H23N3O4/c1-4-15-7-6-8-16(11-15)24-19(26)13-29-22(28)18-12-25(5-2)21-17(20(18)27)10-9-14(3)23-21/h6-12H,4-5,13H2,1-3H3,(H,24,26)
• InChI Key: ZPEGAEDZTKFCFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)COC(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

2-((3-Ethylphenyl)amino)-2-oxoethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

The research on derivatives of 2-oxo-1,8-naphthyridine-3-carboxylic acid, such as 2-((3-Ethylphenyl)amino)-2-oxoethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate, includes their synthesis and evaluation for antibacterial activities. A notable study in this area highlighted the synthesis of pyridonecarboxylic acids as antibacterial agents, identifying compounds with significant activity against various bacterial strains, suggesting their potential as lead compounds for the development of new antibacterial drugs (Egawa et al., 1984).

Gastric Antisecretory Properties

Another field of application for 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives is their use in treating gastric disorders due to their potent gastric antisecretory properties. Research has demonstrated that certain derivatives effectively reduce total acid output in rat models, showing more potency than cimetidine, a commonly used gastric antisecretory drug (Santilli et al., 1987).

Neuroprotective Properties

The derivative ITH4012 (Ethyl 5-Amino-6,7,8,9-tetrahydro-2-methyl-4-phenylbenzol[1,8]naphthyridine-3-carboxylate) has been investigated for its neuroprotective properties. It reduces cell death induced by various compounds, acting potentially as a calcium promotor. This compound has shown to increase the expression of the antiapoptotic protein Bcl-2, suggesting its utility in neuroprotection and as a treatment for neurodegenerative diseases (Orozco et al., 2004).

Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, closely related to the chemical structure of interest, has shown potent cytotoxicity against certain cancer cell lines. This highlights the potential of such compounds in the development of new anticancer therapies (Deady et al., 2005).